4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one

Specification

• CAS No.: 923027-34-3
• Molecular Formula: C16H20ClN3O
• Molecular Weight: 305.80 g/mol
• IUPAC Name: 4-chloro-5-(hexylamino)-2-phenylpyridazin-3-one
• Standard InChI: InChI=1S/C16H20ClN3O/c1-2-3-4-8-11-18-14-12-19-20(16(21)15(14)17)13-9-6-5-7-10-13/h5-7,9-10,12,18H,2-4,8,11H2,1H3
• Standard InChI Key: DSGCPZBUGQFRIB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=C(C(=O)N(N=C1)C2=CC=CC=C2)Cl

Introduction

Synthesis

The synthesis of pyridazinones typically involves reactions such as nucleophilic substitution or cross-coupling reactions. For example, 4,5-dichloro-2-(methyl or phenyl)-3(2H)-pyridazinones can be modified using Sonogashira cross-coupling reactions. A similar approach might be used for 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one, starting from a dichloro derivative and substituting one of the chloro groups with a hexylamino group.

Biological Activities

Pyridazinones have been explored for various biological activities, including antimicrobial and anti-inflammatory effects. While specific data on 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one is not available, related compounds like 4-chloro-5-(dimethylamino)-2-phenylpyridazin-3(2H)-one have been studied for their pharmacological properties.

Research Findings

Given the lack of specific research on 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one, we look at related compounds for insights:

• Crystal Structure: Pyridazinones can form crystals with interesting packing structures, often involving hydrogen bonding, as observed in 2-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]pyridazin-3(2H)-one.

• Biological Applications: Compounds in this class are being explored for biofilm inhibition and other biological activities.

Data Tables

Since specific data for 4-Chloro-5-(hexylamino)-2-phenylpyridazin-3(2H)-one is not available, we provide a comparison with a related compound:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
5-Chloro-4-(hexylamino)-2-phenylpyridazin-3(2H)-one	C16H20ClN3O	305.80	923027-35-4
4-Chloro-5-(dimethylamino)-2-phenylpyridazin-3(2H)-one	C12H12ClN3O	249.69	3707-98-0